Cas no 2172576-88-2 (1-(4-Hydroxyoxepan-4-yl)-3-methoxycyclobutane-1-carboxylic acid)

• Product Name: 1-(4-Hydroxyoxepan-4-yl)-3-methoxycyclobutane-1-carboxylic acid
• CAS No: 2172576-88-2
• MF: C₁₂H₂₀O₅
• MW: 244.284204483032
• CID: 5568872
• PubChem ID: 165594424
• Update Time: 2023-07-11

1-(4-Hydroxyoxepan-4-yl)-3-methoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172576-88-2
• EN300-1629870
• 1-(4-hydroxyoxepan-4-yl)-3-methoxycyclobutane-1-carboxylic acid
• 1-(4-Hydroxyoxepan-4-yl)-3-methoxycyclobutane-1-carboxylic acid

• Inchi： 1S/C12H20O5/c1-16-9-7-11(8-9,10(13)14)12(15)3-2-5-17-6-4-12/h9,15H,2-8H2,1H3,(H,13,14)
• InChI Key： FXVYAXNDGSPGGC-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(C(=O)O)CC(C1)OC

Computed Properties

• Exact Mass: 244.13107373g/mol
• Monoisotopic Mass: 244.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76Ų